![molecular formula C21H22BrOP B151203 (2-Methoxyethyl)triphenylphosphonium bromide CAS No. 55894-16-1](/img/structure/B151203.png)
(2-Methoxyethyl)triphenylphosphonium bromide
Overview
Description
(2-Methoxyethyl)triphenylphosphonium bromide, also known as MEPB, is an organophosphonium salt that has been used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 140-142°C and is soluble in a variety of organic solvents. MEPB has been found to be a useful reagent for the synthesis of a variety of compounds, as well as being used as a catalyst in organic reactions. In addition, MEPB has been used to study the mechanism of action of a variety of biochemical and physiological processes.
Scientific Research Applications
Phosphonioethylation of Compounds
- The reactions of phenylhydrazine and hydroxylamine with (β-X-ethyl)triphenylphosphonium salts have been studied, showing the formation of β-N-ethyl-substituted triphenylphosphonium salts. This highlights the role of (2-Methoxyethyl)triphenylphosphonium bromide in synthesizing derivatives with potential applications in various fields of chemistry (Ovakimyan et al., 2002).
Polymer-Silica Composites
- The compound has been used in the synthesis of π-conjugated polymers, leading to the creation of poly[2-methoxy-5-(2-ethylhexyloxy)-1,4-phenylenevinylene]/silica and poly(3-hexylthiophene)/silica composites, which are significant in materials science for their unique properties (Kubo et al., 2005).
Synthesis of N-alkyl-2-triphenylphosphoranylidene Glutarimides
- A three-component condensation reaction involving (ethoxycarbonylmethyl)triphenylphosphonium bromide was developed to efficiently synthesize fully substituted N-alkyl-2-triphenylphosphoranylidene glutarimides (Shaabani et al., 2006).
Mitochondrial pH Determination by NMR Spectroscopy
- The compound has been used in designing aminophosphonates for mitochondrial pH determination by NMR spectroscopy, which is significant in biological and medicinal research (Culcasi et al., 2013).
Bromodifluoromethylation of Alkenes
- It has been used as a precursor in the bromodifluoromethylation of alkenes under photoredox conditions, demonstrating its utility in synthetic organic chemistry (Lin et al., 2016).
Preparation of Aminoethyltriphenylphosphonium Bromides
- The compound plays a role in the preparation of 2-(N-disubstituted amino)ethyltriphenylphosphonium bromides, showing its importance in the synthesis of specialized organic compounds (Rao & Reddy, 2008).
Electrochemical Applications
- Its use in electrochemical applications, such as corrosion inhibition and electrochemical coupling, demonstrates its versatility in applied chemistry and materials science (Kumar et al., 2017; Li et al., 2021).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-methoxyethyl(triphenyl)phosphanium;bromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22OP.BrH/c1-22-17-18-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21;/h2-16H,17-18H2,1H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZSFISGIOFHBOJ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22BrOP | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10625263 | |
Record name | (2-Methoxyethyl)(triphenyl)phosphanium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10625263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
401.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55894-16-1 | |
Record name | 55894-16-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=280056 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (2-Methoxyethyl)(triphenyl)phosphanium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10625263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-METHOXY-ETHYL)-TRIPHENYL-PHOSPHONIUM, BROMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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